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Compound of Interest

Compound Name: 3-Bromo-5-methylaniline

Cat. No.: B1274160 Get Quote

An In-depth Technical Guide to 3-Bromo-5-methylaniline

This guide provides comprehensive technical information on 3-Bromo-5-methylaniline, a key

intermediate in the pharmaceutical and chemical industries. The document details its chemical

properties, experimental protocols for its synthesis, and its applications in research and drug

development.

Core Compound Data
3-Bromo-5-methylaniline is an aromatic amine with a bromine and a methyl group

substituent. Its chemical properties are summarized in the table below.
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Identifier Value Source

Molecular Formula C₇H₈BrN [1][2][3]

Molecular Weight 186.05 g/mol [1]

IUPAC Name 3-bromo-5-methylaniline [1][3]

CAS Number 74586-53-1 [1][2]

Synonyms

3-Bromo-5-

methylbenzenamine, 5-bromo-

m-toluidine

[1][2]

Appearance
White to cream or purple to

purple-brown solid
[3]

Solubility Slightly soluble in water [2][4]

Experimental Protocols
Synthesis of 3-Bromo-5-methylaniline from 3-Bromo-5-
nitrotoluene
A common method for the synthesis of 3-Bromo-5-methylaniline involves the reduction of 3-

bromo-5-nitrotoluene.[4]

Materials:

3-bromo-5-nitrotoluene

Dioxane

Water

Zinc powder

Ammonium chloride

Ethyl acetate
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Anhydrous sodium sulfate

Procedure:

Dissolve 3-bromo-5-nitrotoluene (5 g, 23.1 mmol) in a 3:1 mixture of dioxane and water (40

mL).

To this solution, add zinc powder (15 g, 231 mmol) and ammonium chloride (12.3 g, 231

mmol) sequentially.

Stir the reaction mixture at room temperature for 4 hours.

Upon completion of the reaction, dilute the mixture with water.

Extract the product with ethyl acetate.

Dry the organic layer over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure to yield 3-bromo-5-methylaniline.

This procedure has been reported to yield the product as a brown solid with a high yield (93%).

[4]

Applications in Research and Drug Development
3-Bromo-5-methylaniline and its derivatives are valuable building blocks in organic synthesis,

particularly for the development of new pharmaceutical agents. Its structural features allow for

further chemical modifications, making it a versatile intermediate.[2][5][6] It is utilized in the

synthesis of various biologically active compounds, which are investigated for the treatment of

a range of conditions, including neurological disorders.[5]

Workflow and Pathway Visualizations
The following diagram illustrates the experimental workflow for the synthesis of 3-Bromo-5-
methylaniline.
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Caption: Synthesis workflow of 3-Bromo-5-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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